Cas no 1361592-63-3 (2-(Perchlorophenyl)pyridine-3-methanol)

• Product Name: 2-(Perchlorophenyl)pyridine-3-methanol
• CAS No: 1361592-63-3
• MF: C₁₂H₆Cl₅NO
• MW: 357.447138309479
• CID: 4968864
• Update Time: 2025-10-19

2-(Perchlorophenyl)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Perchlorophenyl)pyridine-3-methanol

• Inchi： 1S/C12H6Cl5NO/c13-7-6(8(14)10(16)11(17)9(7)15)12-5(4-19)2-1-3-18-12/h1-3,19H,4H2
• InChI Key： NMXIPQJUNKMTRQ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=CC=CN=1)CO)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.8
• Topological Polar Surface Area: 33.1

Additional information on 2-(Perchlorophenyl)pyridine-3-methanol

Introduction to 2-(Perchlorophenyl)pyridine-3-methanol (CAS No. 1361592-63-3)

2-(Perchlorophenyl)pyridine-3-methanol, identified by the Chemical Abstracts Service Number (CAS No.) 1361592-63-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural configuration of 2-(Perchlorophenyl)pyridine-3-methanol incorporates a perchlorophenyl group and a hydroxymethyl substituent on the pyridine ring, which together contribute to its unique chemical properties and reactivity.

The significance of 2-(Perchlorophenyl)pyridine-3-methanol lies in its potential role as a key intermediate in the synthesis of various pharmacologically active molecules. Pyridine derivatives are well-documented for their involvement in multiple biological pathways, making them valuable candidates for drug discovery and development. The presence of the hydroxymethyl group in 2-(Perchlorophenyl)pyridine-3-methanol enhances its functionality, allowing for further chemical modifications that can tailor its biological activity towards specific therapeutic targets.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurological and inflammatory processes. 2-(Perchlorophenyl)pyridine-3-methanol has emerged as a compound of interest due to its structural similarity to known bioactive agents that exhibit properties such as anti-inflammatory and neuroprotective effects. Studies have begun to explore its potential in inhibiting certain enzymes and receptors that are implicated in conditions like neurodegenerative diseases and chronic inflammation.

The synthesis of 2-(Perchlorophenyl)pyridine-3-methanol involves a series of well-established organic reactions, including aromatic substitution and functional group transformations. The perchlorophenyl moiety, while not directly involved in biological activity, contributes to the overall stability and solubility profile of the compound, making it suitable for further derivatization and formulation into drug candidates. Advanced synthetic methodologies have been employed to optimize the yield and purity of 2-(Perchlorophenyl)pyridine-3-methanol, ensuring that it meets the stringent requirements for preclinical and clinical studies.

One of the most compelling aspects of 2-(Perchlorophenyl)pyridine-3-methanol is its potential as a scaffold for structure-activity relationship (SAR) studies. By systematically modifying various functional groups within its molecular structure, researchers can gain insights into how different chemical entities influence biological outcomes. This approach has been instrumental in identifying lead compounds that exhibit high efficacy and low toxicity profiles. The hydroxymethyl group, in particular, offers a versatile site for further derivatization, enabling the creation of a library of analogs with tailored pharmacological properties.

Recent advancements in computational chemistry have further accelerated the exploration of 2-(Perchlorophenyl)pyridine-3-methanol's potential applications. Molecular modeling techniques have been used to predict how this compound interacts with biological targets at the molecular level. These simulations have provided valuable insights into its binding affinity, metabolic stability, and potential side effects, thereby guiding the design of more effective drug candidates. The integration of experimental data with computational predictions has become a cornerstone in modern drug discovery, ensuring that compounds like 2-(Perchlorophenyl)pyridine-3-methanol are thoroughly evaluated before moving into clinical trials.

The pharmaceutical industry has shown particular interest in pyridine derivatives due to their broad spectrum of biological activities. 2-(Perchlorophenyl)pyridine-3-methanol is no exception, with researchers investigating its potential role in treating conditions such as pain syndromes, cognitive disorders, and autoimmune diseases. Preclinical studies have begun to reveal promising results regarding its ability to modulate neurotransmitter systems and reduce inflammatory responses. These findings have sparked enthusiasm among scientists who are seeking novel therapeutic strategies for complex medical conditions.

As research continues to unfold, the therapeutic landscape for 2-(Perchlorophenyl)pyridine-3-methanol is expected to expand significantly. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate laboratory findings into viable treatment options for patients worldwide. The compound's unique structural features make it an attractive candidate for further investigation, particularly as new synthetic techniques and analytical methods become available.

In conclusion, 2-(Perchlorophenyl)pyridine-3-methanol (CAS No. 1361592-63-3) represents a promising avenue in pharmaceutical research due to its versatile chemical properties and potential biological activities. Its role as an intermediate in drug synthesis, combined with recent advancements in computational chemistry and preclinical studies, positions it as a compound worthy of continued exploration. As scientists delve deeper into understanding its mechanisms of action, we can anticipate that 2-(Perchlorophenyl)pyridine-3-methanol will play an increasingly important role in the development of novel therapeutics across multiple medical disciplines.